Cas no 90905-62-7 (5-Methylpyrimidine-2-carbaldehyde)

• Product Name: 5-Methylpyrimidine-2-carbaldehyde
• CAS No: 90905-62-7
• MF: C₆H₆N₂O
• MW: 122.12464094162
• MDL: MFCD10697092
• CID: 798943
• PubChem ID: 23043336
• Update Time: 2025-04-19

5-Methylpyrimidine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Methylpyrimidine-2-carbaldehyde
• 2-Pyrimidine carboxaldehyde,5-methyl-(9ci)
• 2-Pyrimidinecarboxaldehyde,5-methyl-
• CS-0050426
• MFCD10697092
• PB31489
• 2-Pyrimidinecarboxaldehyde,5-methyl-(9ci)
• OBPDHHJZPOGJPO-UHFFFAOYSA-N
• AKOS006304592
• A860672
• A1-09153
• DTXSID20630000
• 90905-62-7
• FT-0752767
• SCHEMBL3901574
• AS-34492
• 5-Methylpyrimidine-2-carboxaldehyde
• 5-methyl-2-pyrimidinecarbaldehyde
• DA-01218
• 2-PyriMidinecarboxaldehyde, 5-Methyl- (9CI)

• MDL： MFCD10697092
• Inchi： 1S/C6H6N2O/c1-5-2-7-6(4-9)8-3-5/h2-4H,1H3
• InChI Key： OBPDHHJZPOGJPO-UHFFFAOYSA-N
• SMILES： O=CC1=NC=C(C=N1)C

Computed Properties

• Exact Mass: 122.048012819g/mol
• Monoisotopic Mass: 122.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 97.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• Density: 1.176±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: 279.4±33.0 ºC (760 Torr),
• Flash Point: 127.0±31.8 ºC,
• Solubility: Slightly soluble (11 g/l) (25 º C),
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

5-Methylpyrimidine-2-carbaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes